Dibutyl butylphosphonate

• CAS No.: 78-46-6
• Product Name: Dibutyl butylphosphonate
• Molecular Formula: C12H27O3P
• Molecular Weight: 250.31 g/mol
• IUPAC Name: 1-[butoxy(butyl)phosphoryl]oxybutane
• Standard InChI: InChI=1S/C12H27O3P/c1-4-7-10-14-16(13,12-9-6-3)15-11-8-5-2/h4-12H2,1-3H3
• Standard InChIKey: JPGXOMADPRULAC-UHFFFAOYSA-N
• SMILES: CCCCOP(=O)(CCCC)OCCCC
• Canonical SMILES: CCCCOP(=O)(CCCC)OCCCC
• Appearance: Solid powder
• Boiling Point: 127-128 °C @ 2.5 MM HG
• Colorform: COLORLESS LIQ
• Density: 0.948 @ 20 °C/4 °C
• Flash Point: 310 °F OC
• Description: Dibutyl butylphosphonate is a novel ion selective sensor for promethium determination.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: 0.00 M; INSOL IN WATER; MISCIBLE WITH MOST COMMON ORG SOLVENTS
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DBBP compound; dibutyl butyl phosphonate; dibuyl butyl phosphonate
• Vapor Density: 8.62
• Reference: 1: Gupta VK, Jain R, Hamdan AJ, Agarwal S, Bharti AK. A novel ion selective sensor for promethium determination. Anal Chim Acta. 2010 Nov 29;681(1-2):27-32. doi: 10.1016/j.aca.2010.09.037. Epub 2010 Oct 1. PubMed PMID: 21035599.; 2: Gupta VK, Pal MK, Sharma RA. Comparative studies on Tb (III)-selective PVC membrane sensors. Talanta. 2010 Sep 15;82(4):1136-42. doi: 10.1016/j.talanta.2010.06.021. Epub 2010 Jun 25. PubMed PMID: 20801309.; 3: Gupta VK, Goyal RN, Sharma RA. Comparative studies of neodymium (III)-selective PVC membrane sensors. Anal Chim Acta. 2009 Aug 4;647(1):66-71. doi: 10.1016/j.aca.2009.05.031. Epub 2009 May 25. PubMed PMID: 19576387.; 4: Alguacil FJ, López-Delgado A, Alonso M, Sastre AM. The phosphine oxides Cyanex 921 and Cyanex 923 as carriers for facilitated transport of chromium (VI)-chloride aqueous solutions. Chemosphere. 2004 Nov;57(8):813-9. PubMed PMID: 15488572.
• PubChem Compound: 6539
• Last Modified: Nov 11 2021